Cas no 1805557-14-5 (4-Bromo-5-nitro-N,N,3-trimethylaniline)
4-Bromo-5-nitro-N,N,3-trimethylaniline Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-5-nitro-N,N,3-trimethylaniline
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- Inchi: 1S/C9H11BrN2O2/c1-6-4-7(11(2)3)5-8(9(6)10)12(13)14/h4-5H,1-3H3
- InChI Key: LRXIXQSLADDOJH-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(=CC=1C)N(C)C)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 217
- XLogP3: 2.9
- Topological Polar Surface Area: 49.1
4-Bromo-5-nitro-N,N,3-trimethylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010015005-250mg |
4-Bromo-5-nitro-N,N,3-trimethylaniline |
1805557-14-5 | 97% | 250mg |
494.40 USD | 2021-07-05 | |
| Alichem | A010015005-500mg |
4-Bromo-5-nitro-N,N,3-trimethylaniline |
1805557-14-5 | 97% | 500mg |
855.75 USD | 2021-07-05 | |
| Alichem | A010015005-1g |
4-Bromo-5-nitro-N,N,3-trimethylaniline |
1805557-14-5 | 97% | 1g |
1,504.90 USD | 2021-07-05 |
4-Bromo-5-nitro-N,N,3-trimethylaniline Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 4-Bromo-5-nitro-N,N,3-trimethylaniline
Comprehensive Overview of 4-Bromo-5-nitro-N,N,3-trimethylaniline (CAS No. 1805557-14-5)
4-Bromo-5-nitro-N,N,3-trimethylaniline (CAS No. 1805557-14-5) is a specialized organic compound widely recognized in the fields of pharmaceutical intermediates, agrochemical research, and advanced material synthesis. This compound, characterized by its bromine and nitro functional groups, plays a pivotal role in the development of novel chemical entities. Its unique molecular structure, featuring a trimethylaniline backbone, makes it a valuable building block for researchers exploring heterocyclic chemistry and drug discovery.
In recent years, the demand for 4-Bromo-5-nitro-N,N,3-trimethylaniline has surged due to its applications in high-performance materials and bioconjugation techniques. Scientists are particularly interested in its potential for creating fluorescent probes and photoactive compounds, which align with the growing trend of precision diagnostics and targeted therapies. The compound's nitro group also facilitates its use in catalytic reduction studies, a hot topic in green chemistry initiatives.
The synthesis of 4-Bromo-5-nitro-N,N,3-trimethylaniline involves meticulous electrophilic aromatic substitution reactions, ensuring high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its structural integrity. Researchers frequently search for "synthesis optimization of 4-Bromo-5-nitro-N,N,3-trimethylaniline" or "CAS 1805557-14-5 solubility data," reflecting the compound's technical relevance in lab workflows.
From an industrial perspective, 4-Bromo-5-nitro-N,N,3-trimethylaniline is gaining traction in the development of electronic materials, particularly in organic semiconductors and OLED precursors. Its electron-withdrawing properties make it suitable for tuning charge transport properties, a critical factor in next-generation flexible electronics. This aligns with global interest in sustainable energy solutions and wearable technology.
Safety and handling protocols for CAS 1805557-14-5 emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, its nitroaromatic nature warrants careful storage away from reducing agents. Environmental considerations, such as biodegradability and eco-friendly disposal, are frequently discussed in relation to similar compounds, mirroring the broader shift toward responsible chemical management.
In summary, 4-Bromo-5-nitro-N,N,3-trimethylaniline (CAS No. 1805557-14-5) exemplifies the intersection of innovation and practical application in modern chemistry. Its versatility across life sciences, materials engineering, and catalysis ensures its continued prominence in both academic and industrial research landscapes.
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